Cas no 108213-07-6 (1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis-Ethanone)

1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis-Ethanone structure
108213-07-6 structure
Product Name:1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis-Ethanone
CAS No:108213-07-6
MF:C9H11NO2
MW:165.189142465591
CID:127855
PubChem ID:13813925
Update Time:2025-04-18

1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis-Ethanone
    • Ethanone, 1,1-(1-methyl-1H-pyrrole-2,4-diyl)bis- (9CI)
    • Ethanone,1,1'-(1-methyl-1H-pyrrole-2,4-diyl)bis- (9CI)
    • 108213-07-6
    • 1,1'-(1-Methyl-1H-pyrrole-2,4-diyl)diethanone
    • Inchi: 1S/C9H11NO2/c1-6(11)8-4-9(7(2)12)10(3)5-8/h4-5H,1-3H3
    • InChI Key: WDAYLJLOILSTGJ-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC(C(C)=O)=CN1C

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 39.1Ų

Experimental Properties

  • PSA: 39.07
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